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Compound of Interest

Compound Name: PF-06679142

Cat. No.: B15620070

For Researchers, Scientists, and Drug Development Professionals

Abstract

PF-06679142 is a potent and orally bioavailable small molecule that acts as a direct activator of
5'-adenosine monophosphate-activated protein kinase (AMPK). Exhibiting high selectivity for
AMPK isoforms containing the 31 subunit, PF-06679142 has been investigated as a potential
therapeutic agent for metabolic diseases, particularly diabetic nephropathy. This document
provides a comprehensive technical overview of PF-06679142, including its mechanism of
action, key in vitro and in vivo data, pharmacokinetic properties, and detailed experimental
methodologies.

Introduction

AMP-activated protein kinase (AMPK) is a crucial cellular energy sensor that plays a central
role in maintaining metabolic homeostasis.[1][2] Activation of AMPK stimulates catabolic
pathways that generate ATP while inhibiting anabolic processes that consume ATP.[2][3] This
regulatory function makes AMPK an attractive therapeutic target for metabolic disorders such
as type 2 diabetes, obesity, and non-alcoholic fatty liver disease.[1] PF-06679142 is an indole-
3-carboxylic acid derivative developed as a direct activator of AMPK with desirable drug-like
properties.[4][5]

Chemical Properties and Structure
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PF-06679142, also referred to as compound 10 in some literature, is chemically identified as
(S)-4,6-Difluoro-5-(4-(tetrahydro-2H-pyran-2-yl)phenyl)-1H-indole-3-carboxylic Acid.[1][6]

Property Value

CAS Number 1467059-66-0[1][6]
Molecular Formula C20H17F2NO3[1][6]
Molecular Weight 357.36 g/mol [1][6]
Appearance Solid powder[1]
Solubility Soluble in DMSO[1]

Mechanism of Action

PF-06679142 is a direct allosteric activator of AMPK.[5] It binds to the "Allosteric Drug and
Metabolite (ADaM)" site, a novel binding pocket at the interface between the kinase domain
and the carbohydrate-binding module of the 3 subunit.[5] This binding induces a conformational
change that promotes the phosphorylation of threonine 172 (Thr172) in the activation loop of
the a subunit by upstream kinases, leading to robust activation of the enzyme.[7] PF-06679142
demonstrates selectivity for AMPK isoforms containing the 1 subunit (a1f1y1l and a231y1)
with minimal activity against 32-containing isoforms.[6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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